Cas no 94513-55-0 (1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester)

1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester structure

94513-55-0 structure

Product Name:1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester

CAS No:94513-55-0

Molecular Formula:C₂₅H₃₃NO₉

Molecular Weight:491.53100

CID:804137

PubChem ID:13769851

1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester Properties

Names and Identifiers

- 1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester
- 1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-he...
- 1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methy
- 9,21-DEHYDRORYANODINE
- 9,21-DIDEHYDRORYANODINE
- RYANODINE,9,21-DEHYDRO
- FT-0642279
- (2,6,9,11,13,14-hexahydroxy-7,10-dimethyl-3-methylidene-11-propan-2-yl-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecan-12-yl) 1H-pyrrole-2-carboxylate
- 94513-55-0
- BPFNBBLVUYSFRK-OHEPIYSBSA-N
- DEHYDRORYANODINE
- BDBM50016403
- [(1R,2R,6S,7S,9S,10S,11S,12R,13S,14R)-2,6,9,11,13,14-hexahydroxy-7,10-dimethyl-3-methylidene-11-propan-2-yl-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadecan-12-yl] 1H-pyrrole-2-carboxylate
- CHEMBL2273036
- DTXSID50915473
- 4,6,7,8a,8b,9a-Hexahydroxy-6a,9-dimethyl-3-methylidene-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate
- CHEMBL350293
- Dehydro-ryanodine
- 2,6,9,11,13,14-hexahydroxy-11-isopropyl-7,10-dimethyl-3-methylene-(1R,2R,6S,7S,9S,10R,11S,12R,13S,14R)-15-oxapentacyclo[7.5.1.01,6.07,13.010,14]pentadec-12-yl 1H-2-pyrrolecarboxylate
- DB-057505
- 9,21-Didehydroryanodine
- +Expand
- InChIKey： BPFNBBLVUYSFRK-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H33NO9/c1-12(2)22(31)17(34-16(28)14-7-6-10-26-14)23(32)18(4)11-21(30)19(22,5)25(23,33)24(35-21)15(27)13(3)8-9-20(18,24)29/h6-7,10,12,15,17,26-27,29-33H,3,8-9,11H2,1-2,4-5H3
- SMILES： CC(C)C1(C(C2(C3(CC4(C1(C2(C5(C3(CCC(=C)C5O)O)O4)O)C)O)C)O)OC(=O)C6=CC=CN6)O

Computed Properties

Exact Mass: 491.21600
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Monoisotopic Mass: 491.216
Heavy Atom Count: 35
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 173

Experimental Properties

LogP: -0.26750
PSA: 172.70000
Refractive Index: 1.697
Boiling Point: 724.3°Cat760mmHg
Flash Point: 391.8°C
Density: 1.57

1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-291770-1 mg	9,21-Dehydroryanodine,	94513-55-0	≥96%	1mg	￥3,505.00	2023-07-11

1H-Pyrrole-2-carboxylicacid,(4R,4aR,6S,6aS,7S,8R,8aS,8bR,9S,9aS)-dodecahydro-4,6,7,8a,8b,9a-hexahydroxy-6a,9-dimethyl-3-methylene-7-(1-methylethyl)-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-ylester Related Literature

1. 9, 21-Didehydroryanodine: a new principal toxic constituent of the botanical insecticide Ryania

Andrew L. Waterhouse,Ian Holden,John E. Casida J. Chem. Soc. Chem. Commun. 1984 1265
2. Ryanoid insecticides: structural examination by fully coupled two-dimensional 1H–13C shift correlation nuclear magnetic resonance spectroscopy

Andrew L. Waterhouse,Ian Holden,John E. Casida J. Chem. Soc. Perkin Trans. 2 1985 1011
3. The development of strategies for terpenoid structure determination

James R. Hanson Nat. Prod. Rep. 2001 18 607
4. Contents pages

J. Chem. Soc. Chem. Commun. 1984 P073
5. Diterpenoids

J. R. Hanson Nat. Prod. Rep. 1987 4 399